Cas no 917477-33-9 (Benzoic acid, 2-(2-bromophenoxy)-)

Benzoic acid, 2-(2-bromophenoxy)- structure

917477-33-9 structure

Product Name:Benzoic acid, 2-(2-bromophenoxy)-

CAS No:917477-33-9

Molecular Formula:C₁₃H₉BrO₃

Molecular Weight:293.11300

CID:3038415

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Benzoic acid, 2-(2-bromophenoxy)- Properties

Names and Identifiers

- Benzoic acid, 2-(2-bromophenoxy)-

Computed Properties

Exact Mass: 291.97400
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 291.974
Heavy Atom Count: 17
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 46.5A^2

Experimental Properties

LogP: 3.93960
PSA: 46.53000

Benzoic acid, 2-(2-bromophenoxy)- Related Literature

1. Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†

Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
2. On the determination of the bromine absorption of fats gravimetrically

Analyst, 1895,20, 49-54
3. Ionic effects on synthetic polymers: from solutions to brushes and gels

Haiyang Yuan,Guangming Liu Soft Matter, 2020,16, 4087-4104
4. Substrate mediated redox partner selectivity of cytochrome P450†

Katherine A. Gentry,Meng Zhang,Sang-Choul Im,Lucy Waskell,Ayyalusamy Ramamoorthy Chem. Commun., 2018,54, 5780-5783
5. Investigation of one-dimensional multi-functional zwitterionic Ag nanowires as a novel modifier for PVDF ultrafiltration membranes

Xinzhen Zhao,Yongliang Chen,Huixia Xuan,Chunju He New J. Chem., 2016,40, 441-446
6. Real-time characterization of cytotoxicity using single-cell impedance monitoring†‡

Fareid Asphahani,Myo Thein,Kui Wang,David Wood,Sau Shun Wong,Jian Xu,Miqin Zhang Analyst, 2012,137, 3011-3019
7. Secondary amine based ionic liquid: an efficient catalyst for solvent free one pot synthesis of xanthenes and benzoxanthenes†

Pranab J. Das,Jupitara Das RSC Adv., 2015,5, 11745-11752
8. Inside front cover

Nanoscale, 2023,15, 2440-2440
9. Orange red-emitting carbon dots for enhanced colorimetric detection of Fe3+

Jianlin Pu,Chang Liu,Bin Wang,Pei Liu,Yanzi Jin,Jiucun Chen Analyst, 2021,146, 1032-1039
10. Mesoporous materials with zeolite framework: remarkable effect of the hierarchical structure for retardation of catalyst deactivation†

Rajendra Srivastava,Minkee Choi,Ryong Ryoo Chem. Commun., 2006, 4489-4491

917477-33-9 (Benzoic acid, 2-(2-bromophenoxy)-) Related Products

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